Cas no 942189-38-0 (3-Pyrrolidinecarboxamide, N-(3-bromo-1H-indazol-5-yl)-1-[2-oxo-2-[4-[4-(2-pyrimidinyl)phenyl]-1-piperazinyl]ethyl]-, (3R)-)

• Product name: 3-Pyrrolidinecarboxamide, N-(3-bromo-1H-indazol-5-yl)-1-[2-oxo-2-[4-[4-(2-pyrimidinyl)phenyl]-1-piperazinyl]ethyl]-, (3R)-
• CAS No: 942189-38-0
• MF: C₂₈H₂₉BrN₈O₂
• MW: 589.486263990402
• CID: 5688595

3-Pyrrolidinecarboxamide, N-(3-bromo-1H-indazol-5-yl)-1-[2-oxo-2-[4-[4-(2-pyrimidinyl)phenyl]-1-piperazinyl]ethyl]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide, N-(3-bromo-1H-indazol-5-yl)-1-[2-oxo-2-[4-[4-(2-pyrimidinyl)phenyl]-1-piperazinyl]ethyl]-, (3R)-

• Inchi： 1S/C28H29BrN8O2/c29-26-23-16-21(4-7-24(23)33-34-26)32-28(39)20-8-11-35(17-20)18-25(38)37-14-12-36(13-15-37)22-5-2-19(3-6-22)27-30-9-1-10-31-27/h1-7,9-10,16,20H,8,11-15,17-18H2,(H,32,39)(H,33,34)/t20-/m1/s1
• InChI Key： RKRJOZICGUEECM-HXUWFJFHSA-N
• SMILES： N1(CC(=O)N2CCN(C3=CC=C(C4=NC=CC=N4)C=C3)CC2)CC[C@@H](C(NC2C=CC3=C(C=2)C(Br)=NN3)=O)C1

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 809.0±65.0 °C(Predicted)
• pka: 11.38±0.40(Predicted)